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Compound of Interest

Compound Name: N-Methylbenzamide

Cat. No.: B147266 Get Quote

For researchers, scientists, and drug development professionals, ensuring the safe and

compliant disposal of chemical waste is a critical component of laboratory operations. This

guide provides essential, immediate safety and logistical information for the proper disposal of

N-Methylbenzamide, focusing on procedural steps to minimize risk and ensure regulatory

adherence.

Immediate Safety and Handling for Disposal
Before initiating any disposal procedures for N-Methylbenzamide, it is imperative to be

equipped with the appropriate Personal Protective Equipment (PPE). This includes chemical-

resistant gloves (e.g., nitrile), safety glasses with side shields or goggles, and a standard

laboratory coat to prevent skin and eye contact.[1][2] Disposal activities should be conducted in

a well-ventilated area.[2]

Step-by-Step Disposal Procedure
The recommended method for the disposal of N-Methylbenzamide is through a licensed and

certified chemical waste disposal company.[2][3][4] Adherence to local, state, and federal

regulations is mandatory.[1][2]

Waste Classification: The first step is to determine if the N-Methylbenzamide waste is

classified as hazardous under local, regional, and national regulations.[1] While some safety

data sheets (SDS) indicate that N-Methylbenzamide is not considered hazardous under
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OSHA's Hazard Communication Standard, it is classified as "Harmful if swallowed" (H302).

[1][4] Therefore, treating it as hazardous waste is a prudent approach.

Segregation and Collection:

Designate a specific, clearly labeled, and sealed container for the collection of N-
Methylbenzamide waste.[2]

Do not mix this waste with other chemical waste streams, especially incompatible

materials like strong oxidizing agents, to prevent adverse reactions.[1][5]

Ensure the container is made of a compatible material and is kept securely closed when

not in use.[2][6]

Container Management and Storage:

Label the waste container clearly as "N-Methylbenzamide Waste" and include any other

information required by your institution's Environmental Health and Safety (EHS)

department.

Store the sealed container in a designated, well-ventilated, and secure area away from

incompatible chemicals.[2]

Disposal of Empty Containers:

Empty containers that held N-Methylbenzamide should also be treated as hazardous

waste unless they have been triple-rinsed with a suitable solvent.[2][6]

The rinsate from the cleaning process must be collected and disposed of as hazardous

chemical waste.[2][6]

Arranging for Pickup:

Contact your institution's EHS department or a licensed chemical waste disposal

contractor to schedule a pickup for the waste.[2][3]

Spill Cleanup and Disposal
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In the event of an N-Methylbenzamide spill, follow these procedures:

Evacuate and Alert: Evacuate the immediate area if the spill is large and alert your

supervisor and the institutional EHS department.[2][7]

Containment: For small spills, you can dampen the solid spill material with alcohol and then

transfer the dampened material to a suitable container for disposal.[8][9] Use absorbent

paper dampened with alcohol to pick up any remaining material.[8][9]

Decontamination: Solvent wash all contaminated surfaces with alcohol, followed by a

thorough washing with a strong soap and water solution.[8][9]

Disposal of Cleanup Materials: Seal all contaminated materials, including absorbent pads

and personal protective equipment, in a vapor-tight plastic bag and label it as hazardous

waste for disposal.[2][8][9]

Quantitative Data Summary
Property Value Source

GHS Hazard Statement H302: Harmful if swallowed [4][10]

GHS Precautionary Statement

P501: Dispose of

contents/container to an

approved waste disposal plant

[4]

Melting Point 75 - 80 °C / 167 - 176 °F [1]

Boiling Point 167 °C / 332.6 °F @ 11 mmHg [1]

Storage Class 11 - Combustible Solids [10]

Disposal Workflow
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Caption: Logical workflow for the proper disposal of N-Methylbenzamide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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